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Compound of Interest

Compound Name:
o-(Propylthio)benzenesulphonyl

chloride

CAS No.: 79792-99-7

Cat. No.: B15176364

Get Quote

Executive Summary
o-(Propylthio)benzenesulphonyl chloride (CAS 79792-99-7) is a specialized organosulfur

building block critical to the development of sulfonamide-based pharmacophores.

Characterized by an ortho-positioned propylthio ether moiety relative to a reactive sulfonyl

chloride group, this compound offers a unique "dual-handle" scaffold for medicinal chemistry.

The ortho-substitution pattern introduces steric constraints that can lock downstream

sulfonamides into bioactive conformations, while the propylthio group serves as a lipophilic

anchor that can be selectively oxidized to sulfoxides or sulfones to tune metabolic stability and

polarity. This guide details the physicochemical properties, synthesis pathways, reaction

protocols, and safety standards required for high-fidelity application in drug discovery.

Chemical Identity & Registry Information
The precise identification of this compound is essential for regulatory compliance and database

integration.
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Registry / Property Data

Chemical Name 2-(Propylthio)benzenesulfonyl chloride

Common Synonyms
o-(Propylthio)benzenesulphonyl chloride; 2-

(Propylsulfanyl)benzenesulfonyl chloride

CAS Number 79792-99-7

Molecular Formula C₉H₁₁ClO₂S₂

Molecular Weight 250.77 g/mol

InChI String
InChI=1S/C9H11ClO2S2/c1-2-7-13-8-5-3-4-6-

9(8)14(10,11)12/h3-6H,2,7H2,1H3

SMILES CCCSC1=CC=CC=C1S(=O)(=O)Cl

Appearance
Pale yellow to colorless viscous oil (tends to

solidify upon prolonged cooling)

Density ~1.35 g/cm³

Boiling Point
~343°C (Predicted/Decomposes); Distillable

under high vacuum

Synthesis & Manufacturing Architecture
Retrosynthetic Analysis
Direct chlorosulfonation of propyl phenyl sulfide is generally avoided due to the directing effects

of the thioether group, which favors para substitution. To ensure exclusive ortho regioselectivity,

the Meerwein Sulfochlorination of the corresponding aniline (2-(propylthio)aniline) is the

industry-standard protocol.

Primary Synthesis Route: Meerwein Sulfochlorination
This pathway utilizes a diazonium intermediate to replace an amine group with a sulfonyl

chloride moiety, guaranteeing the retention of the ortho substitution pattern.

Mechanism:
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Diazotization: 2-(Propylthio)aniline is treated with sodium nitrite and hydrochloric acid at 0°C

to form the diazonium salt.

Sulfochlorination: The diazonium salt reacts with sulfur dioxide in the presence of a

copper(II) chloride catalyst. The copper mediates a radical transfer mechanism, generating

the sulfonyl chloride with nitrogen gas as the only byproduct.

2-(Propylthio)aniline
(Precursor)

Diazonium Salt
(Intermediate)

NaNO2, HCl
0°C, 30 min o-(Propylthio)benzenesulphonyl

chloride (Target)

SO2, CuCl2 (cat)
AcOH, 25°C

Click to download full resolution via product page

Figure 1: Meerwein Sulfochlorination pathway ensuring ortho-regioselectivity.

Experimental Protocol (Bench Scale)
Note: All steps must be performed in a fume hood due to SO₂ and HCl evolution.

Diazotization:

Dissolve 10 mmol of 2-(propylthio)aniline in 15 mL of conc. HCl and 10 mL of glacial acetic

acid.

Cool to -5°C using an ice/salt bath.

Dropwise add a solution of NaNO₂ (11 mmol) in water (5 mL), maintaining temperature <

0°C. Stir for 30 min.

Preparation of SO₂ Mixture:

Saturate 20 mL of glacial acetic acid with SO₂ gas (bubbling) until the weight increases by

~5g.

Add 0.5 mmol of CuCl₂·2H₂O.

Coupling:
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Pour the cold diazonium solution into the stirring SO₂/CuCl₂ mixture.

Observation: Vigorous evolution of N₂ gas will occur.

Allow to warm to room temperature and stir for 2 hours.

Workup:

Pour reaction mixture into ice water (100 mL).

Extract with Dichloromethane (DCM) (3 x 30 mL).

Wash organic phase with cold water and brine. Dry over MgSO₄.

Concentrate in vacuo to yield the crude sulfonyl chloride.

Reactivity Profile & Drug Discovery Applications[6]
The "Dual-Handle" Scaffold
The utility of CAS 79792-99-7 lies in its bifunctional nature.

Electrophilic Sulfonyl Group: Reacts with nucleophiles (amines, alcohols) to form

sulfonamides and sulfonates.[1]

Oxidizable Thioether: The ortho-propylthio group can be selectively oxidized to a sulfoxide

(chiral center potential) or sulfone (strong electron withdrawer) after the sulfonamide bond is

formed. This allows for Late-Stage Diversification in SAR studies.

Standard Derivatization Workflow
The most common application is the synthesis of ortho-substituted sulfonamides.
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Figure 2: Divergent synthesis workflow allowing for SAR tuning of polarity and oxidation state.

Critical Handling Notes[7]
Hydrolysis Sensitivity: Like all sulfonyl chlorides, this compound hydrolyzes to the sulfonic

acid in the presence of moisture. Store under inert gas (Argon/Nitrogen) in a desiccator.

Aminolysis Selectivity: The ortho-propylthio group provides steric bulk. Reactions with bulky

amines (e.g., tert-butylamine) may require elevated temperatures or stronger bases (e.g.,

DMAP catalysis) compared to para-substituted analogs.

Safety & Storage Guidelines
Signal Word: DANGER
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Hazard Class H-Code Statement

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage.

Acute Toxicity (Oral) H302 Harmful if swallowed.

Reactivity EUH014 Reacts violently with water.[2]

Storage Protocol:

Temperature: 2-8°C (Refrigerate).

Atmosphere: Moisture-sensitive; store under Nitrogen or Argon.

Incompatibility: Water, Alcohols (unless intended reactants), Strong Oxidizers, Strong Bases.

First Aid:

Eye Contact: Rinse cautiously with water for >15 mins. Remove contact lenses. Immediate

medical attention required.

Skin Contact: Remove contaminated clothing. Wash with soap and water. Do not use

solvents which may increase skin absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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